5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

• Molecular Formula: C20H15ClF3N3O3S
• Molecular Weight: 469.9 g/mol
• IUPAC Name: 5-chloro-2-[(4-methylphenyl)methylsulfonyl]-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C20H15ClF3N3O3S/c1-12-6-8-13(9-7-12)11-31(29,30)19-25-10-15(21)17(27-19)18(28)26-16-5-3-2-4-14(16)20(22,23)24/h2-10H,11H2,1H3,(H,26,28)
• InChI Key: PVOACSXWOINDFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=NC=C(C(=N2)C(=O)NC3=CC=CC=C3C(F)(F)F)Cl

Description

This compound is a mouthful, but its structure reveals its complexity. Let’s break it down:

Name: 5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

This compound belongs to the pyrimidine family, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The various substituents make it intriguing for both synthetic and biological applications.

Preparation Methods

Synthetic Routes::

Industrial Production::

Scale-up: these reactions for large-scale synthesis.

Chemical Reactions Analysis

Oxidation: The benzylic position can undergo free radical bromination or chlorination .

Reduction: Not a common reaction for this compound.

Substitution: Benzylic halides typically react via SN1 or SN2 pathways .

Major Products: The final compound itself, with the desired functional groups.

Scientific Research Applications

Medicine: Investigated for potential properties.

Chemistry: Used as a in organic synthesis.

Industry: Employed in the development of novel materials.

Mechanism of Action

Targets: Specific proteins or enzymes involved in cancer pathways.

Pathways: Interferes with cell growth, apoptosis, or angiogenesis.

Comparison with Similar Compounds

Uniqueness: Its trifluoromethyl and sulfonyl groups set it apart.

Similar Compounds: Explore related pyrimidines like and .